molecular formula C11H9ClOS2 B8346116 S-ethyl 7-chloro-2-benzo[b]thiophenecarbothioate

S-ethyl 7-chloro-2-benzo[b]thiophenecarbothioate

Cat. No.: B8346116
M. Wt: 256.8 g/mol
InChI Key: BZCSOIYWPKBFCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

S-ethyl 7-chloro-2-benzo[b]thiophenecarbothioate is a useful research compound. Its molecular formula is C11H9ClOS2 and its molecular weight is 256.8 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9ClOS2

Molecular Weight

256.8 g/mol

IUPAC Name

S-ethyl 7-chloro-1-benzothiophene-2-carbothioate

InChI

InChI=1S/C11H9ClOS2/c1-2-14-11(13)9-6-7-4-3-5-8(12)10(7)15-9/h3-6H,2H2,1H3

InChI Key

BZCSOIYWPKBFCZ-UHFFFAOYSA-N

Canonical SMILES

CCSC(=O)C1=CC2=C(S1)C(=CC=C2)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

17.8 g of the 7-chloro-2-benzo[b]thiophenecarboxylic acid chloride prepared in B above, was dissolved in toluene (100 ml), treated with ethanethiol (6.2 ml) followed by dropwise addition of a solution of triethylamine (11.2 ml) in toluene (6 ml) at 15° C., with vigorous stirring, to produce a reaction mixture. The reaction mixture was allowed to come to ambient temperature and then stirred overnight. Water (60 ml) was then added to the reaction mixture and the resultant organic layer was separated. The organic layer was washed with water (50 ml), then with hydrochloric acid (50 ml, 1N), dried (MgSO4), filtered and evaporated, to produce 18,8 g of S-ethyl 7-chloro-2-benzo[b]thiophenecarbothioate.
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17.8 g
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6.2 mL
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11.2 mL
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6 mL
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60 mL
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100 mL
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